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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663

An In-depth Technical Guide to Methyl 2-methyl-
6-nitrobenzoate

This technical guide provides a comprehensive overview of Methyl 2-methyl-6-nitrobenzoate,
including its chemical identity, physicochemical properties, and relevant experimental protocols.
The information is intended for researchers, scientists, and professionals involved in drug
development and organic synthesis.

Chemical Identity and Structure

Methyl 2-methyl-6-nitrobenzoate is an organic compound belonging to the benzoate ester
class. Its structure consists of a benzene ring substituted with a methyl group, a nitro group,
and a methyl ester group at positions 2, 6, and 1 respectively.

IUPAC Name: methyl 2-methyl-6-nitrobenzoate[1]
Structural Formula:

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for Methyl 2-methyl-6-
nitrobenzoate.

Table 1: Chemical Identifiers and Properties
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Identifier Value Reference
methyl 2-methyl-6-

IUPAC Name ] [1]
nitrobenzoate

Molecular Formula C9HINO4 [1]

Molecular Weight 195.17 g/mol [1]

CAS Number 61940-22-5 [1]

i CC1=C(C(=CC=C1)--INVALID-
Canonical SMILES [1]
LINK--[O-])C(=0)0C
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Table 2: Computed Properties

Property Value Reference
XLogP3 1.1 [1]
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

C)c;untg p 4 2l
Rotatable Bond Count 2 [2]

Exact Mass 195.05315777 Da [1]
Topological Polar Surface Area  72.1 A2 [1]

Heavy Atom Count 14

Table 3: Spectroscopic Information
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Spectrum Type Details Reference

GC-MS NIST Number: 128940 [1]

Vapor Phase IR Spectra
IR Spectra available from John Wiley & [1]

Sons, Inc.

Experimental Protocols

While a direct synthesis protocol for Methyl 2-methyl-6-nitrobenzoate was not found, a
detailed method for the synthesis of its precursor, 2-methyl-6-nitrobenzoic acid, is available.
This acid can be subsequently esterified to yield the target compound.

Synthesis of 2-methyl-6-nitrobenzoic acid via Oxidation of 3-nitro-o-xylene

This protocol is adapted from a patented method for the co-production of 2-methyl-6-
nitrobenzoic acid and 3-nitro-2-methylbenzoic acid.[3][4]

Materials:

e 3-nitro-o-xylene

« Dilute nitric acid (10-35% mass concentration)
e Oxygen (oxidant)

e Organic solvent (for extraction)

o Acid (for pH adjustment)

o Alkali (for pH adjustment)

 Alcohol solvent (for esterification)

Equipment:

o Oxidation reaction kettle
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e Mechanical stirrer

e Heating and cooling system

« Filtration apparatus

« Distillation apparatus

e pH meter

Procedure:

o Oxidation:

o Charge the oxidation reaction kettle with 3-nitro-o-xylene and dilute nitric acid.

o Raise the temperature to 120-150 °C and pressurize the kettle with oxygen to 1.5-4.0
MPa.

o Maintain the reaction with stirring for 6-18 hours.[3]

¢ Isolation of Crude Product:

o After the reaction is complete, cool the reaction mixture to 10-30 °C.[3]

o Discharge the oxidation reaction liquid and filter to obtain the crude product, which is a
mixture of acids.

o Esterification:

o Wash the crude product with water.

o Add an alcohol solvent and an acid catalyst to perform esterification.

o After the reaction, distill off the solvent to obtain a concentrated solution of the esterified
products.

e Separation:
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o Add an alkali to the esterified concentrate to adjust the pH, leading to the saponification of
the esters back to their corresponding carboxylate salts.

o This allows for the separation of 2-methyl-6-nitrobenzoic acid from 3-nitro-2-
methylbenzoate through subsequent extraction and pH adjustment steps.[3]

e Final Isolation:
o Extract the agueous layer containing the desired product with an organic solvent.

o Adjust the pH of the aqueous layer with acid to precipitate the 2-methyl-6-nitrobenzoic
acid.

o Filter the solid and dry to obtain the pure acid.

Subsequent Esterification to Methyl 2-methyl-6-nitrobenzoate: The obtained 2-methyl-6-
nitrobenzoic acid can be converted to Methyl 2-methyl-6-nitrobenzoate using standard
esterification methods, such as Fischer esterification (refluxing the carboxylic acid with
methanol in the presence of a strong acid catalyst like sulfuric acid).

Visualization of Synthesis Pathway

The following diagram illustrates the logical workflow for the synthesis of 2-methyl-6-
nitrobenzoic acid, a key precursor to the target molecule.
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Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2-methyl-6-nitrobenzoate precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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